Cas no 321553-53-1 (1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-)

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- structure
321553-53-1 structure
Product Name:1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-
CAS No:321553-53-1
MF:C17H19F3N2OS
MW:356.40577340126
CID:1450847
PubChem ID:1473699
Update Time:2025-04-20

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-
    • 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 5-((4-(Tert-butyl)benzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 5-[(4-tert-butylphenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
    • 3F-398S
    • AKOS005087524
    • 321553-53-1
    • 5-(4-tert-Butylbenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
    • NZQDHMCRZUUAGT-UHFFFAOYSA-N
    • CS-0366840
    • Inchi: 1S/C17H19F3N2OS/c1-16(2,3)12-7-5-11(6-8-12)10-24-15-13(9-23)14(17(18,19)20)21-22(15)4/h5-9H,10H2,1-4H3
    • InChI Key: NZQDHMCRZUUAGT-UHFFFAOYSA-N
    • SMILES: S(C1=C(C=O)C(C(F)(F)F)=NN1C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 356.11717
  • Monoisotopic Mass: 356.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Melting Point: 60-62°C
  • PSA: 34.89

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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5-(4-tert-Butylbenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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